Cas no 893639-11-7 ({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine)

• Product Name: {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
• CAS No: 893639-11-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD11519410
• CID: 1069437
• PubChem ID: 23006266
• Update Time: 2025-10-19

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Chemical and Physical Properties

Names and Identifiers

• (5-(p-Tolyl)isoxazol-3-yl)methanamine
• {[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
• AKOS003673987
• ([5-(4-Methylphenyl)isoxazol-3-yl]methyl)amine
• DTXSID90629709
• [5-(4-Methylphenyl)-3-isoxazolyl]methanamine
• [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
• FT-0683804
• EN300-113054
• LS-04400
• [5-(4-methylphenyl)isoxazol-3-yl]methylamine
• 1-[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
• MFCD08701266
• 893639-11-7
• STK510166
• ALBB-013995
• [5-(p-tolyl)isoxazol-3-yl]methanamine
• 1-[5-(4-methylphenyl)isoxazol-3-yl]methanamine
• {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine

• MDL： MFCD11519410
• Inchi： 1S/C11H12N2O/c1-8-2-4-9(5-3-8)11-6-10(7-12)13-14-11/h2-6H,7,12H2,1H3
• InChI Key： XUZAZIRLRAUPST-UHFFFAOYSA-N
• SMILES： O1C(=CC(CN)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Security Information

• HazardClass：IRRITANT